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Compound of Interest

Compound Name:
4-Bromo-2-(morpholin-4-

yl)benzonitrile

CAS No.: 1260762-06-8

Cat. No.: B567950

Get Quote

CAS Number: 1260762-06-8 Formula: C₁₁H₁₁BrN₂O Molecular Weight: 267.12 g/mol UN

Classification: UN3439 (Nitriles, solid, toxic, n.o.s.)[1]

Executive Summary & Chemical Identity
This guide provides a technical framework for the safe handling, storage, and experimental use

of 4-Bromo-2-(morpholin-4-yl)benzonitrile.[1] As a dual-functionalized scaffold containing

both an aryl halide and a nitrile group, this compound is a critical intermediate in medicinal

chemistry, particularly for the synthesis of kinase inhibitors and other bioactive heterocycles.[1]

[2]

Its structural integration of a morpholine ring increases solubility and metabolic stability

compared to naked aryl halides, but it also introduces specific toxicological profiles that require

rigorous containment strategies. This document moves beyond standard SDS data, offering

operational protocols based on chemical functionality and physical properties.

Chemical Structure & Reactivity Profile[1]
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Aryl Nitrile (C≡N): Stable under neutral conditions but susceptible to hydrolysis under strong

acidic/basic conditions (releasing ammonia or carboxylic acids).[1] While aromatic nitriles

generally resist metabolic release of cyanide compared to aliphatic nitriles, they must still be

handled as acute toxins.

Aryl Bromide (Ar-Br): A reactive handle for palladium-catalyzed cross-couplings (Suzuki-

Miyaura, Buchwald-Hartwig).[1]

Morpholine Ring: Increases polarity; potential for protonation in acidic media.

Hazard Identification & Risk Assessment
The primary hazards stem from the nitrile functionality and the compound's classification as a

toxic solid.

GHS Classification Summary
Hazard Class Category Hazard Statement Code

Acute Toxicity (Oral) 4 Harmful if swallowed H302

Acute Toxicity

(Dermal)
4

Harmful in contact

with skin
H312

Acute Toxicity

(Inhalation)
4 Harmful if inhaled H332

Skin Irritation 2 Causes skin irritation H315

Eye Irritation 2A
Causes serious eye

irritation
H319

STOT - Single

Exposure
3

May cause respiratory

irritation
H335
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Critical Insight: While labeled "Harmful" (Category 4), the "Toxic" transport label (UN3439)

necessitates treating this compound with Category 3 rigor in discovery environments where

purity and potency are often high.

Risk Assessment Workflow
The following diagram outlines the decision logic for handling this compound based on

operation scale and state.

Operation Assessment

Physical State?

Solid / Powder In Solution

Risk: Inhalation & Static Risk: Dermal Absorption

Control: HEPA Balance Enclosure
Anti-static Gun

Required

Control: Fume Hood
Double Gloving (Laminate)

Required

Click to download full resolution via product page

Figure 1: Risk assessment and control hierarchy for solid vs. solution handling.
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Engineering Controls & Personal Protective
Equipment (PPE)[1][3]
Containment Strategies

Primary Engineering Control: All open handling (weighing, transfer) must occur inside a

certified chemical fume hood or a powder containment balance enclosure.

Face Velocity: Maintain 0.5 m/s (100 fpm).

Turbulence: Minimize clutter in the hood to prevent eddy currents that could entrain

powder.

Static Control: Brominated aromatic solids are often prone to static charge, causing "fly-

away" powder.[1] Use an ionizing bar or anti-static gun during weighing to prevent dispersion

outside the balance draft shield.

Glove Selection Logic
Standard nitrile gloves offer protection against the solid, but once dissolved, the solvent

dictates glove choice. This compound is often dissolved in DMF, DMSO, or DCM for coupling

reactions.

Solvent Used
Recommended Glove
System

Rationale

None (Solid) Nitrile (Double layer)
Protection against incidental

dust contact.[1]

DCM (Dichloromethane)
Silver Shield / Laminate (Inner)

+ Nitrile (Outer)

Nitrile degrades in <5 mins in

DCM; Laminate provides >4h

barrier.[1]

DMF/DMSO Nitrile (Thick, >5 mil)

Good resistance, but change

immediately upon splash due

to carrier effect.

Operational Protocols
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Synthesis & Reaction Setup
When using 4-Bromo-2-(morpholin-4-yl)benzonitrile in cross-coupling reactions (e.g.,

Suzuki, Buchwald):

Inert Atmosphere: The morpholine nitrogen is susceptible to oxidation over time. Purge

reaction vessels with Nitrogen or Argon.[1]

Thermal Stability: Avoid heating above 150°C in closed systems without pressure relief, as

nitrile decomposition can occur at extreme temperatures.

Quenching: Do not acidify reaction mixtures containing this nitrile with strong mineral acids

(HCl, H₂SO₄) at high temperatures, as this may hydrolyze the nitrile to the amide/acid or, in

rare cases with specific nucleophiles, generate hazardous byproducts.

Storage & Stability[1]
Conditions: Store at 2–8°C (Refrigerated).

Atmosphere: Store under inert gas (Argon) if possible to prevent oxidative degradation of the

morpholine ring.

Incompatibilities: Strong oxidizing agents, strong acids, strong bases.

Waste Disposal[1][4][5]
Segregation: Dispose of as Halogenated Organic Waste.

Labeling: Clearly mark waste containers with "Toxic" and "Nitrile" to alert downstream waste

handlers of potential incompatibility with acidic waste streams.

Emergency Response Procedures
Exposure Response

Inhalation: Move to fresh air immediately. If breathing is difficult, administer oxygen (trained

personnel only).[1]
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Skin Contact: Brush off loose particles before washing.[1] Rinse with soap and water for 15

minutes. Do not use organic solvents (ethanol, acetone) to wash skin, as this increases

transdermal absorption.

Eye Contact: Rinse immediately with water for 15 minutes, lifting eyelids.[3]

Spill Cleanup Workflow
For a solid spill of 4-Bromo-2-(morpholin-4-yl)benzonitrile:

Spill Detected Assess Volume
& Location

Don PPE:
Resp, Goggles, Gloves Select Method

Wet Wipe/Scoop
(Prevent Dust)Small/Powder

HEPA Vacuum
(Only if available)

Large
Double Bag
Label 'Toxic'

Click to download full resolution via product page

Figure 2: Emergency spill response decision tree.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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